Cas no 415725-35-8 (9-Methyl Biotin (mixture of diastereomers))
415725-35-8 structure
Product Name:9-Methyl Biotin (mixture of diastereomers)
CAS No:415725-35-8
MF:C11H18N2O3S
MW:258.337221622467
CID:1065482
PubChem ID:71750228
Update Time:2025-04-20
9-Methyl Biotin (mixture of diastereomers) Chemical and Physical Properties
Names and Identifiers
-
- 9-Methyl Biotin (mixture of diastereomers)
- Biotin Impurity D
- (3aS,4S,6aR)-Hexahydro-a-methyl-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoic Acid; 2-Methyl-5-[(3aS,4S,6aR)-2-oxohexahydrothieno[3,4-d]imidazol-4-yl]pentanoic Acid; Biotin Imp. D (EP)
- methyl biotin
- 2-Methyl-5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoic acid
- 415725-35-8
- DTXSID80858021
- 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-2-methylpentanoic acid
-
- Inchi: 1S/C11H18N2O3S/c1-6(10(14)15)3-2-4-8-9-7(5-17-8)12-11(16)13-9/h6-9H,2-5H2,1H3,(H,14,15)(H2,12,13,16)/t6?,7-,8-,9-/m0/s1
- InChI Key: UBBSLIBPXCFHDN-UYXKVSBOSA-N
- SMILES: S1C[C@H]2[C@@H]([C@@H]1CCCC(C(=O)O)C)NC(N2)=O
Computed Properties
- Exact Mass: 258.10381361g/mol
- Monoisotopic Mass: 258.10381361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 562.2±35.0 °C at 760 mmHg
- Flash Point: 293.8±25.9 °C
- Vapor Pressure: 0.0±3.3 mmHg at 25°C
9-Methyl Biotin (mixture of diastereomers) Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
9-Methyl Biotin (mixture of diastereomers) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M294075-1mg |
9-Methyl Biotin (mixture of diastereomers) |
415725-35-8 | 1mg |
$ 187.00 | 2023-09-07 | ||
| TRC | M294075-10mg |
9-Methyl Biotin (mixture of diastereomers) |
415725-35-8 | 10mg |
$ 1453.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-484181-10mg |
9-Methyl Biotin (mixture of diastereomers), |
415725-35-8 | 10mg |
¥4813.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-484181-10 mg |
9-Methyl Biotin (mixture of diastereomers), |
415725-35-8 | 10mg |
¥4,813.00 | 2023-07-11 | ||
| A2B Chem LLC | AF71551-1mg |
9-Methyl Biotin (Mixture of diastereoMers) |
415725-35-8 | 1mg |
$302.00 | 2024-04-20 | ||
| A2B Chem LLC | AF71551-10mg |
9-Methyl Biotin (Mixture of diastereoMers) |
415725-35-8 | 10mg |
$1532.00 | 2024-04-20 |
9-Methyl Biotin (mixture of diastereomers) Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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